Cas no 175277-14-2 (Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate)

Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate structure
175277-14-2 structure
Product Name:Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
CAS No:175277-14-2
MF:C10H11N3O3
MW:221.212641954422
CID:111956
PubChem ID:2744659
Update Time:2025-04-18

Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
    • methyl 5-isoxazol-5-yl-1,3-dimethyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylicacid, 5-(5-isoxazolyl)-1,3-dimethyl-, methyl ester
    • methyl 1,3-dimethyl-5-(1,2-oxazol-5-yl)pyrazole-4-carboxylate
    • METHYL 1,3-DIMETHYL-5-(ISOXAZOL-5-YL)PYRAZOLE-4-CARBOXYLATE
    • Maybridge3_007230
    • 1H-Pyrazole-4-carboxylic acid, 5-(5-isoxazolyl)-1,3-dimethyl-, methyl ester
    • CCG-46465
    • IDI1_018617
    • HMS1451I14
    • DTXSID30372540
    • 175277-14-2
    • SR-01000636162-1
    • Methyl 1,3-dimethyl-5-(1,2-oxazol-5-yl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C10H11N3O3/c1-6-8(10(14)15-3)9(13(2)12-6)7-4-5-11-16-7/h4-5H,1-3H3
    • InChI Key: YRZIMKIVUPANPB-UHFFFAOYSA-N
    • SMILES: O1C(=CC=N1)C1=C(C(=O)OC)C(C)=NN1C

Computed Properties

  • Exact Mass: 221.08013
  • Monoisotopic Mass: 221.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 70.15

Methyl 5-(isoxazol-5-yl)-1,3-dimethyl-1H-pyrazole-4-carboxylate Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk